Cas no 109982-34-5 (Inosine,6-S-[(2-hydroxy-3-iodo-5-nitrophenyl)methyl]-6-thio- (9CI))
109982-34-5 structure
Product Name:Inosine,6-S-[(2-hydroxy-3-iodo-5-nitrophenyl)methyl]-6-thio- (9CI)
CAS No:109982-34-5
MF:C17H16IN5O7S
MW:561.30771446228
CID:165015
PubChem ID:130614
Update Time:2025-04-19
Inosine,6-S-[(2-hydroxy-3-iodo-5-nitrophenyl)methyl]-6-thio- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Inosine,6-S-[(2-hydroxy-3-iodo-5-nitrophenyl)methyl]-6-thio- (9CI)
- 6-((2-hydroxy-3-iodo-5-nitrobenzyl)thio)-9-ribofuranosylpurine
- 2-Iodo-4-nitro-6-(((9-beta-D-ribofuranosyl-9H-purin-6-yl)thio)methyl)phenol
- 6-[(2-hydroxy-3-iodo-5-nitrobenzyl)sulfanyl]-9-(beta-D-ribofuranosyl)-9H-purine
- IH-Nbmpr
- Iodohydroxynitrobenzylthioinosine
- Phenol, 2-iodo-4-nitro-6-(((9-beta-D-ribofuranosyl-9H-purin-6-yl)thio)methyl)-
- 109982-34-5
- 6-{[(2-Hydroxy-3-iodo-5-nitrophenyl)methyl]sulfanyl}-9-pentofuranosyl-9H-purine
- DTXSID80911423
- (2R,3R,4S,5R)-2-[6-[(2-hydroxy-3-iodo-5-nitrophenyl)methylsulfanyl]purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
-
- Inchi: 1S/C17H16IN5O7S/c18-9-2-8(23(28)29)1-7(12(9)25)4-31-16-11-15(19-5-20-16)22(6-21-11)17-14(27)13(26)10(3-24)30-17/h1-2,5-6,10,13-14,17,24-27H,3-4H2/t10-,13-,14-,17-/m1/s1
- InChI Key: DKVZUGNICGXNBN-IWCJZZDYSA-N
- SMILES: IC1=CC(=CC(=C1O)CSC1C2=C(N=CN=1)N(C=N2)[C@H]1[C@@H]([C@@H]([C@@H](CO)O1)O)O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 560.98118
- Monoisotopic Mass: 560.98152g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 31
- Rotatable Bond Count: 5
- Complexity: 651
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 205Ų
Experimental Properties
- PSA: 176.89
Inosine,6-S-[(2-hydroxy-3-iodo-5-nitrophenyl)methyl]-6-thio- (9CI) Related Literature
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
109982-34-5 (Inosine,6-S-[(2-hydroxy-3-iodo-5-nitrophenyl)methyl]-6-thio- (9CI)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent